Cas no 186805-44-7 (8-alpha-Hydroxy-alpha-ergokryptine)

• Product Name: 8-alpha-Hydroxy-alpha-ergokryptine
• CAS No: 186805-44-7
• MF: C₃₂H₄₁N₅O₆
• MW: 591.697848081589
• CID: 6766918
• Update Time: 2024-03-03

8-alpha-Hydroxy-alpha-ergokryptine Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-alpha-ergokryptine
• 8-alpha-Hydroxy-alpha-ergokryptine

• Inchi： 1S/C32H41N5O6/c1-6-18(4)26-27(38)36-12-8-11-24(36)32(42)37(26)29(40)31(43-32,17(2)3)34-28(39)30(41)14-21-20-9-7-10-22-25(20)19(15-33-22)13-23(21)35(5)16-30/h7,9-10,14-15,17-18,23-24,26,33,41-42H,6,8,11-13,16H2,1-5H3,(H,34,39)/t18-,23+,24-,26-,30-,31+,32-/m0/s1
• InChI Key： MXACNXIDKMEXQX-LLPJFVPSSA-N
• SMILES： C1C=C2C3[C@@H](CC4C2=C(NC=4)C=1)N(C)C[C@](O)(C(N[C@@]1(O[C@@]2(O)[C@@H]4CCCN4C([C@@H](N2C1=O)[C@@H](C)CC)=O)C(C)C)=O)C=3

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• XLogP3: 1.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides